Cas no 1040659-01-5 (2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1040659-01-5
• MF: C₂₀H₂₁N₃O₃S₂
• MW: 415.529042005539
• CID: 5763080
• PubChem ID: 27378031
• Update Time: 2025-10-15

2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide
• N-(4-methylbenzyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide
• AKOS024508301
• 1040659-01-5
• F5382-1071
• N-[(4-methylphenyl)methyl]-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C20H21N3O3S2/c1-14-3-5-15(6-4-14)12-21-19(24)11-17-13-27-20(23-17)22-16-7-9-18(10-8-16)28(2,25)26/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： HGEYGJIEULAHJB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC1=NC(=CS1)CC(NCC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 415.10243389g/mol
• Monoisotopic Mass: 415.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide

Compound CAS No. 1040659-01-5: 2-{2-[(4-Methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide

The compound with CAS No. 1040659-01-5, known as 2-{2-[(4-Methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methylphenyl)methyl]acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a methanesulfonyl group attached to a phenyl ring, which is further connected to a thiazole moiety through an amino linkage. Additionally, the molecule features an acetamide group substituted with a benzyl group, enhancing its pharmacokinetic properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the methanesulfonyl group in this compound suggests potential sulfonamide-related bioactivity, which is often associated with enzyme inhibition and receptor modulation. Furthermore, the benzyl acetamide moiety may contribute to improved solubility and bioavailability, making this compound a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its structural versatility. The thiazole ring system is known for its ability to participate in various hydrogen bonding interactions, which can significantly influence its binding affinity to target proteins. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, providing valuable insights into their potential therapeutic mechanisms.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The incorporation of the methanesulfonyl group typically involves sulfonating a phenol derivative under controlled conditions, followed by coupling with the thiazole intermediate. The final step involves the introduction of the benzyl acetamide group via amide bond formation, ensuring optimal stereochemistry and regioselectivity.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models of chronic inflammation and cancer. In vitro studies have demonstrated its ability to inhibit key inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential applications in autoimmune diseases. Additionally, preliminary anticancer assays have revealed selective cytotoxicity against various cancer cell lines, indicating its potential as a chemotherapeutic agent.

The development of this compound also aligns with current trends in personalized medicine. Its unique structure allows for targeted delivery to specific cellular pathways, minimizing off-target effects and enhancing therapeutic efficacy. Moreover, ongoing research is exploring the use of nanotechnology-based delivery systems to further optimize its pharmacokinetic profile.

In conclusion, CAS No. 1040659-01-5 represents a cutting-edge advancement in medicinal chemistry, combining structural complexity with promising biological activity. As research progresses, this compound holds immense potential for addressing unmet medical needs in inflammation and oncology.